Cas no 2637-76-5 (1-Acetylpiperidine-3-carboxylic acid)

• Product Name: 1-Acetylpiperidine-3-carboxylic acid
• CAS No: 2637-76-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD07348751
• CID: 852165
• PubChem ID: 14043896
• Update Time: 2025-04-19

1-Acetylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Acetylpiperidine-3-carboxylic acid
• 1-acetyl-piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-acetyl-
• (+/-)-1-acetylpiperidine-3-carboxylic acid
• 1-acetyl-3-piperidinecarboxylic acid
• 1-acetyl-3-piperidinecarboxylic acid(SALTDATA: FREE)
• 1-N-Acetylnipecotic Acid
• 3-piperidinecarboxylic acid,1-acetyl
• N-Acetylnipecotic acid
• MFCD11617911
• SB46872
• MFCD11617910
• CS-0213092
• 1-acetylpiperidine-3-carboxylic acid, AldrichCPR
• DTXSID001291214
• STK501953
• SB41312
• HMS1753O10
• SB46893
• SCHEMBL1344119
• AKOS016344528
• SY241638
• 2637-76-5
• MFCD07348751
• AKOS000264235
• 3-Piperidinecarboxylic acid, 1-acetyl
• ALBB-009538
• ODPIDTOGVIDBLN-UHFFFAOYSA-N
• PS-11610
• F18253
• SY100451
• 1-acetylnipecotic acid
• EN300-14752
• Z85893766
• SY025023

• MDL： MFCD07348751
• Inchi： 1S/C8H13NO3/c1-6(10)9-4-2-3-7(5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
• InChI Key： ODPIDTOGVIDBLN-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)=O)CCC1)=O

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.213
• Melting Point: 131-132 ºC
• PSA: 57.61000
• LogP: 0.26740

1-Acetylpiperidine-3-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT